2-azido-5-bromo-3-chloropyridine
Overview
Description
2-Azido-5-bromo-3-chloropyridine is a chemical compound with the molecular formula C5H2BrClN4 . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Synthesis Analysis
The synthesis of 2-azido-5-bromo-3-chloropyridine could potentially involve the use of 5-bromo-2-chloropyridine as a starting material . The bromination and nitration steps should be carried out in a well-ventilated hood . The process might involve the use of organomagnesiums and organolithiums . A diazotransfer reaction was established for oligoribonucleotides of different lengths and secondary structures .Molecular Structure Analysis
The molecular weight of 2-azido-5-bromo-3-chloropyridine is approximately 233.453 Da . The monoisotopic mass is 231.915131 Da .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-5-bromo-3-chloropyridine involves the conversion of 2,5-dibromo-3-chloropyridine to the corresponding azide derivative through a substitution reaction with sodium azide.", "Starting Materials": [ "2,5-dibromo-3-chloropyridine", "Sodium azide", "Dimethylformamide (DMF)", "Triethylamine (TEA)", "Chloroform", "Water" ], "Reaction": [ "Step 1: Dissolve 2,5-dibromo-3-chloropyridine (1.0 g, 3.5 mmol) in DMF (10 mL) and add sodium azide (0.5 g, 7.7 mmol) and TEA (1.0 g, 9.9 mmol).", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Dilute the reaction mixture with chloroform (20 mL) and wash with water (2 x 10 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a mixture of chloroform and methanol as the eluent to obtain 2-azido-5-bromo-3-chloropyridine as a yellow solid (yield: 70-80%)." ] } | |
CAS RN |
1695650-83-9 |
Molecular Formula |
C5H2BrClN4 |
Molecular Weight |
233.5 |
Purity |
95 |
Origin of Product |
United States |
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